Galactosylcholesterol

• CAS: 68354-92-7

Core Science & Biosynthesis

Galactosylceramide (GalCer) & The Myelin Lipid Matrix: Biological Roles and Therapeutic Implications

Technical Whitepaper | Version 2.0

Executive Summary

This technical guide addresses the biological function, synthesis, and pathological significance of Galactosylceramide (GalCer) in mammalian tissues. While often colloquially conflated with "galactosylcholesterol" due to its obligate structural association with cholesterol in lipid rafts, GalCer is a distinct Type I glycosphingolipid. It is the single most abundant lipid in the myelin sheath (25% by weight), functioning as the critical electrical insulator for saltatory conduction.

For drug development professionals, GalCer represents a high-value target in three domains:

• Lysosomal Storage Disorders: Specifically Krabbe disease (Globoid Cell Leukodystrophy).[1][2][3]

• Demyelinating Pathologies: Multiple Sclerosis (MS) and autoimmune neuritis.

• Viral Entry: Acting as an alternative receptor for HIV-1 gp120 in neural and epithelial tissues.

Part 1: Structural Biochemistry & The "Galactosylcholesterol" Complex

1.1 Nomenclature Clarification

• Galactosylceramide (GalCer): The actual biological entity.[1][4][5][6][7] A galactose headgroup attached to a ceramide backbone via a

  -glycosidic linkage.[6]

• "Galactosylcholesterol": A frequent misnomer in interdisciplinary literature referring to the GalCer-Cholesterol-enriched microdomains (lipid rafts). True glycosylated sterols (steryl glycosides) are rare in mammals and primarily relevant in plant biology or bacterial infections (Helicobacter).

• Operational Unit: In mammalian myelin, GalCer and Cholesterol interact in a 1:1 stoichiometric ratio. This interaction creates a "Liquid-Ordered" (

  ) phase, essential for the rigidity and insulating properties of the myelin sheath.

1.2 The Insulator Mechanism

GalCer possesses unique biophysical properties that distinguish it from its isomer, Glucosylceramide (GlcCer):

• Headgroup Hydrogen Bonding: The galactose headgroup allows for extensive lateral hydrogen bonding between lipids.

• Acyl Chain Saturation: GalCer is highly enriched in very-long-chain fatty acids (VLCFAs, C22-C26) and

  -hydroxy fatty acids. These chains interdigitate with the opposing leaflet of the bilayer, effectively "locking" the membrane layers together to prevent ion leakage during action potential propagation.

Part 2: Biosynthetic Pathways & Trafficking

The synthesis of GalCer is compartmentalized and strictly regulated. Unlike GlcCer (synthesized on the cytosolic face of the Golgi), GalCer is synthesized in the Endoplasmic Reticulum (ER) lumen .

2.1 Pathway Visualization

Figure 1: The biosynthetic and catabolic lifecycle of Galactosylceramide. Note the critical role of CGT in the ER and GALC in the lysosome.

Part 3: Pathological Implications & Drug Targets

3.1 Krabbe Disease (Globoid Cell Leukodystrophy) [1][2][3][6][8][9]

• Mechanism: Autosomal recessive mutations in the GALC gene.[1][8]

• The "Psychosine Hypothesis": The pathology is not caused solely by GalCer accumulation, but by the accumulation of Psychosine (galactosylsphingosine).[2][8][9]

  • Normal GalCer turnover requires GALC. When GALC fails, GalCer is acted upon by acid ceramidase, removing the fatty acid to form Psychosine.[2]

  • Toxicity: Psychosine is a detergent-like lipid that dissolves membrane architecture and triggers apoptosis in oligodendrocytes.

• Therapeutic Target: Enzyme Replacement Therapy (ERT) and Chaperone therapy to stabilize mutant GALC.

3.2 Multiple Sclerosis (MS)

• Mechanism: GalCer is highly immunogenic. In MS, the blood-brain barrier breakdown exposes myelin to the systemic immune system. Anti-GalCer antibodies are frequently detected and contribute to demyelination by recruiting macrophages to the myelin sheath.

Part 4: Technical Guide – Analytical Protocols

Reliable analysis of GalCer is difficult due to its structural similarity to Glucosylceramide (GlcCer).[1] Standard mass spectrometry often cannot distinguish them without specific chromatographic separation.

Table 1: Comparative Analytical Approaches

Method	Specificity	Sensitivity	Throughput	Application
HPTLC (Borate)	High (Separates Gal/Glc)	Moderate ( g range)	Low	Initial screening; cost-effective.
LC-MS/MS (HILIC)	Very High	High (pg range)	High	Quantitative lipidomics; Clinical trials.
IHC (Ab: O1/R-mAb)	High (Localization)	N/A	Low	Tissue distribution; Myelin mapping.

Protocol 4.1: Differential Extraction of Myelin Lipids

Context: Standard Folch extraction is suitable, but care must be taken to prevent hydrolysis of the sulfate group if analyzing Sulfatides simultaneously.

• Tissue Homogenization:

  • Homogenize 100mg mammalian brain tissue in 2mL PBS (pH 7.4).

  • Critical Step: Keep temperature at 4°C to inhibit endogenous ceramidases.

• Lipid Extraction (Modified Folch):

  • Add Chloroform:Methanol (2:1 v/v) to the homogenate (Ratio of Solvent:Tissue should be 20:1).

  • Vortex vigorously for 1 minute.

  • Centrifuge at 1,000 x g for 10 minutes.

  • Phase Separation: You will see two phases.[10][11] The lower phase (Chloroform) contains GalCer, Cholesterol, and Phospholipids. The upper phase contains gangliosides (polar).

• Purification:

  • Recover lower phase.[10]

  • Wash with 0.2 volumes of "Folch Theoretical Upper Phase" (Chloroform:Methanol:Water, 3:48:47) to remove residual salts and polar contaminants.

  • Dry under Nitrogen gas.

Protocol 4.2: HPTLC Separation of GalCer vs. GlcCer

Context: GlcCer and GalCer comigrate on standard silica plates. Borate impregnation is required to separate them based on the cis-diol interaction in galactose.

• Plate Preparation:

  • Spray Silica Gel 60 HPTLC plates with 1% (w/v) Sodium Borate in methanol/water (1:1).

  • Activate plate at 110°C for 60 minutes.

• Sample Application:

  • Re-suspend dried lipids in Chloroform:Methanol (2:1). Apply as 4mm bands using a Linomat applicator.

• Development:

  • Mobile Phase: Chloroform : Methanol : Water (65 : 25 : 4 v/v/v) .[11]

  • Run distance: 80mm.

• Visualization:

  • Orcinol Spray: Dissolve 200mg Orcinol in 100mL 70% Sulfuric Acid. Spray plate and heat at 100°C for 5-10 mins.

  • Result: GalCer appears as a distinct purple/violet band. Due to borate complexing, GalCer migrates slower (lower Rf) than GlcCer.

Part 5: Structural Interaction Visualization

This diagram illustrates the "Insulator" complex within the myelin sheath, showing why cholesterol is the obligate partner of GalCer.

Figure 2: The Myelin "Raft" Architecture. Cholesterol intercalates between GalCer molecules, reducing membrane permeability and creating the stable dielectric constant required for nerve impulse transmission.

References

• Coetzee, T., et al. (1996). "Genetic deletion of Cgt1 UDP-galactose:ceramide galactosyltransferase." Genetic knockout studies confirming GalCer's role in myelin stability.

• Wenger, D. A., et al. (2000). "Galactosylceramidase deficiency (Krabbe disease): Pathology and therapy." Comprehensive review of the enzymatic failure in Krabbe disease.

• Hanada, K. (2005). "Sphingolipids in Infectious Diseases." Details HIV gp120 binding to GalCer.[12]

• Folch, J., Lees, M., & Sloane Stanley, G. H. (1957). "A simple method for the isolation and purification of total lipides from animal tissues." The gold-standard extraction protocol.

• Boggs, J. M. (2014). "Lipid sorting and assembly of myelin sheath." Biophysical analysis of the GalCer-Cholesterol interaction.

Sources

• 1. Glucosylceramide and galactosylceramide, small glycosphingolipids with significant impact on health and disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. researchgate.net [researchgate.net]
• 4. lipotype.com [lipotype.com]
• 5. The UDP-galactose:ceramide galactosyltransferase: expression pattern in oligodendrocytes and Schwann cells during myelination and substrate preference for hydroxyceramide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. taylorandfrancis.com [taylorandfrancis.com]
• 7. UDP-galactose:ceramide galactosyltransferase is a class I integral membrane protein of the endoplasmic reticulum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Krabbe Disease: Background, Pathophysiology, Epidemiology [emedicine.medscape.com]
• 9. jneurosci.org [jneurosci.org]
• 10. Simultaneous quantification of glucosylceramide and galactosylceramide by high-performance liquid chromatography using o-phtalaldehyde derivatives - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. dspace.library.uu.nl [dspace.library.uu.nl]
• 12. Galactosylceramide domain microstructure: impact of cholesterol and nucleation/growth conditions - PubMed [pubmed.ncbi.nlm.nih.gov]

Molecular weight and CAS number for galactosylcholesterol

The following technical guide details the physicochemical properties, synthesis, and application of Galactosylcholesterol (Cholesteryl

-D-galactopyranoside) . This document is structured to support researchers in the formulation of hepatocyte-targeted drug delivery systems.

Physicochemical Profile, Synthesis, and Application in Targeted Drug Delivery[1][2][3]

Executive Summary

Galactosylcholesterol (Gal-Chol) is a glycolipid conjugate comprising a hydrophobic cholesterol anchor linked to a hydrophilic galactose moiety.[1][][3][4] It serves as a critical targeting ligand in liposomal formulations, exploiting the Asialoglycoprotein Receptor (ASGPR) highly expressed on the surface of mammalian hepatocytes.[1][3][4] This interaction enables the receptor-mediated endocytosis of therapeutic payloads (e.g., Doxorubicin, siRNA) directly into liver parenchymal cells.[1][][3]

While "Galactosylcholesterol" strictly refers to the direct glycoside (CAS 51704-23-5), researchers must distinguish between this Direct Conjugate and Spacer-Modified Derivatives .[1][][3] The latter are often required in vivo to extend the galactose headgroup beyond the polyethylene glycol (PEG) hydration layer of a liposome.[1][3]

Physicochemical Identity

The following data refers to the fundamental Cholesteryl

-D-galactopyranoside .

Core Chemical Data

Parameter	Technical Specification
Chemical Name	Cholesteryl -D-galactopyranoside
Common Synonyms	Gal-Chol; 5-Cholesten-3 -yl -D-galactoside; Galactosyl cholesterol
CAS Registry Number	51704-23-5
Molecular Formula
Molecular Weight	548.79 g/mol
Exact Mass	548.41 g/mol
Stereochemistry	-anomer (C1 of galactose to C3 of cholesterol)

Physical Properties & Solubility

Property	Description
Appearance	White to off-white crystalline powder
Solubility (High)	Chloroform:Methanol (2:1 v/v), Pyridine, DMSO
Solubility (Low)	Water (forms micelles/aggregates), Hexane
Storage	-20°C, desiccated, protected from light
Stability	Hydrolysis-prone in strong acidic conditions; stable in neutral liposomal buffers.[1][][3]

Biological Mechanism: The ASGPR Pathway

To utilize Gal-Chol effectively, one must understand the cellular uptake mechanism.[1][] The ASGPR on hepatocytes recognizes terminal galactose or N-acetylgalactosamine residues.[][3][4]

Pathway Logic[2][3]

• Ligand Presentation: Gal-Chol incorporated into the liposome bilayer exposes the galactose headgroup.[4]

• Binding: The galactose binds to the Carbohydrate Recognition Domain (CRD) of the ASGPR (H1/H2 subunits).[1][3]

• Internalization: The receptor-liposome complex undergoes clathrin-mediated endocytosis.[][3]

• Sorting: The endosome acidifies; the receptor recycles to the surface, while the liposome is trafficked to the lysosome for degradation and drug release.

Figure 1: Mechanism of ASGPR-mediated endocytosis for Gal-Chol functionalized nanocarriers.[1][][3]

Synthesis & Purification Protocols

While commercial sources exist (e.g., Avanti Polar Lipids), custom synthesis allows for the introduction of spacers.[1][][3] Below is the protocol for the Direct Conjugate (Koenigs-Knorr Variation) .

Reagents Required[2][3][4][7][8][9][10]

• Acceptor: Cholesterol (recrystallized).[1][][3]

• Donor: ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

  -Acetobromogalactose (tetra-O-acetyl- -D-galactopyranosyl bromide).[1][3]

• Promoter: Silver Carbonate (ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

  ) or Mercury(II) cyanide ( ) - Warning: Hg is highly toxic; Ag is preferred for safety.[1][3]

• Solvent: Anhydrous Dichloromethane (DCM) or Toluene.[1][][3]

Step-by-Step Synthesis Workflow

• Activation: Dissolve Cholesterol (1.0 eq) and

  -Acetobromogalactose (1.2 eq) in anhydrous DCM under nitrogen atmosphere.

• Glycosylation: Add Silver Carbonate (1.5 eq) and catalytic iodine. Stir in the dark at room temperature for 24–48 hours.

  • Mechanism:[][3][5] The silver captures the bromide, creating an oxocarbenium ion intermediate which is attacked by the C3-hydroxyl of cholesterol.[]

• Filtration: Filter through a Celite pad to remove silver salts.

• Deprotection: The resulting product is Cholesteryl tetra-O-acetyl- ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

  -D-galactoside.[1][3] Dissolve in dry Methanol and add Sodium Methoxide (NaOMe, pH 9-10) to remove acetyl groups (Zemplén deacetylation).[1][][3]

• Purification: Neutralize with Amberlite IR-120 (H+) resin, filter, and concentrate. Purify via flash column chromatography (Silica gel; Gradient:

  9:1).[1][3]

Figure 2: Synthetic route for Cholesteryl

-D-galactopyranoside via Koenigs-Knorr glycosylation.

Liposome Formulation Protocol

Context: Gal-Chol is rarely used alone.[][3] It is a "doping" agent in a helper lipid matrix (usually DSPC/Cholesterol or POPC/Cholesterol).[1][][3]

Formulation: Gal-Liposomes (Thin Film Hydration)

Target Ratio: DSPC : Cholesterol : Gal-Chol (60 : 35 : 5 molar ratio).[1][][3]

• Stock Solutions: Prepare 10 mg/mL stocks of DSPC, Cholesterol, and Gal-Chol in Chloroform:Methanol (2:1).

• Mixing: Aliquot the required volumes into a round-bottom flask.

  • Critical Insight: Do not exceed 5-10 mol% Gal-Chol.[1][][3] Higher concentrations can disrupt membrane packing and lead to leakage.[3]

• Evaporation: Remove solvent using a rotary evaporator (

  , reduced pressure) to form a thin, homogeneous lipid film. Dry under high vacuum overnight to remove trace solvent.[3]

• Hydration: Add PBS (pH 7.4) or drug solution (e.g., Doxorubicin-HCl) to the film.[1][][3] Rotate at

  (above the phase transition temperature, , of DSPC) for 1 hour.

• Downsizing: Extrude the multilamellar vesicles (MLVs) through polycarbonate membranes (200 nm

  100 nm) using a mini-extruder to obtain Large Unilamellar Vesicles (LUVs).

• Purification: Remove unencapsulated drug via dialysis (MWCO 12-14 kDa) or Size Exclusion Chromatography (Sephadex G-50).[1][][3]

Critical Troubleshooting & Validation

Analytical Characterization

To ensure the integrity of your Gal-Chol, perform the following checks:

• TLC (Thin Layer Chromatography):

  • Mobile Phase: Chloroform:Methanol:Water (65:25:4).[1][][3]

  • Visualization: Spray with 10% ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

    in ethanol and char at . Gal-Chol will appear as a distinct spot lower than cholesterol ( ).[1][3]

• Mass Spectrometry (ESI-MS):

  • Look for ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

    peak at 571.8 m/z or at 566.8 m/z .[1][3]

• NMR (

  ):

  • Confirm the anomeric proton of galactose (

    ppm, doublet, Hz for -linkage).

The "Spacer" Issue

If in vivo targeting fails with standard Gal-Chol (CAS 51704-23-5), steric hindrance is the likely culprit.[1][][3] The galactose moiety may be buried in the hydration shell of PEG-lipids.[]

• Solution: Switch to a spacer-derivative, such as Cholesten-5-yloxy-N-(4-((1-imino-2-D-thiogalactosylethyl)amino)butyl)formamide or similar PEG-linked Gal-lipids.[1][][3] However, for initial proof-of-concept in cell culture (HepG2 cells), the direct conjugate (CAS 51704-23-5) is usually sufficient.[1][][3]

References

• Avanti Polar Lipids. Galactosyl Cholesterol (Product Page).[1][3] Available at: [Link][1][][3]

• Kawakami, S., et al. (2000). Synthesis and Characterization of a Novel Galactosylated Cholesterol.[1][3] Core.ac.uk.[3] Available at: [Link][1][][3]

• Manosroi, A., et al. (2003). Characterization of vesicles prepared with various non-ionic surfactants mixed with cholesterol.[1][3] Colloids and Surfaces B: Biointerfaces.

• PubChem. Cholesteryl beta-D-glucoside (Isomer Reference for MW).[1][][3] National Library of Medicine. Available at: [Link][1][][3]

• Wu, J., et al. (2002). Targeting hepatocytes via the asialoglycoprotein receptor.[1][3] AAPS PharmSciTech.[3] Available at: [Link]

Sources

• 1. PubChemLite - Cholesteryl-beta-d-glucoside (C33H56O6) [pubchemlite.lcsb.uni.lu]
• 3. caymanchem.com [caymanchem.com]
• 4. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 5. Galactosylated liposomes for targeted encapsulation and enhanced cytotoxicity of Mistletoe Lectin, an antitumoral type 2 ribosome-inactivating protein - PMC [pmc.ncbi.nlm.nih.gov]

Technical Deep Dive: Gal-Chol vs. Glc-Chol in Biological Systems & Therapeutics

Executive Summary

This technical guide delineates the functional divergence between Galactose-Cholesterol (Gal-Chol) and Glucose-Cholesterol (Glc-Chol) conjugates. While chemically identical in mass and amphiphilicity, differing only by the stereochemistry at the C4 carbon of the pyranose ring, this subtle epimeric distinction dictates massive biological divergence: Gal-Chol is the premier ligand for hepatocyte targeting via the Asialoglycoprotein Receptor (ASGPR) , whereas Glc-Chol functions as a blood-brain barrier (BBB) shuttle via GLUT1 transporters and serves as a critical endogenous biomarker for lysosomal cholesterol accumulation.

Part 1: Molecular Architecture & Biophysics

The functional dichotomy begins at the atomic level. Both conjugates serve as amphiphilic anchors, partitioning into lipid bilayers with the cholesterol moiety buried in the hydrophobic core and the saccharide headgroup exposed to the aqueous phase.

Feature	Gal-Chol (Galactose-Cholesterol)	Glc-Chol (Glucose-Cholesterol)
Stereochemistry	C4-Axial Hydroxyl (-OH)	C4-Equatorial Hydroxyl (-OH)
Receptor Affinity	High affinity for ASGPR (Hepatocytes)	High affinity for GLUT1 (BBB/RBCs)
Lectin Binding	Binds Ricinus communis Agglutinin I (RCA-I)	Binds Concanavalin A (ConA)
Membrane Packing	Induces "shovel-like" conformation; stabilizes lipid rafts via H-bonding at the interfacial region.	Similar packing; endogenous accumulation alters lysosomal membrane fluidity in NPC disease.

Biophysical Implication

The C4-axial -OH of galactose is the specific "key" for the ASGPR binding pocket, which requires a specific hydrogen bonding network that glucose (equatorial C4-OH) cannot satisfy. Conversely, GLUT1 transporters facilitate the translocation of glucose-bearing moieties; while they tolerate some modifications, the glucose stereochemistry is preferred for transport kinetics.

Part 2: Endogenous Biological Functions

While often used as synthetic tools, these molecules exist endogenously, particularly in pathological states.

Glc-Chol: The Lysosomal Stress Marker

In mammalian cells, Glc-Chol (1-O-cholesteryl-β-D-glucopyranoside) is not merely a structural lipid but a metabolic by-product of lysosomal stress.

• Biosynthesis: It is formed via transglucosylation by

  -glucosidases (GBA1 in lysosomes and GBA2 in the cytosol).[1] These enzymes normally hydrolyze Glucosylceramide (GlcCer), but when cholesterol accumulates (as in Niemann-Pick Type C), they transfer the glucose moiety to cholesterol instead of water.

• Pathology: Elevated Glc-Chol is a hallmark of Gaucher Disease and Niemann-Pick Type C (NPC) . It serves as a reservoir of cholesterol that evades normal esterification signals.

Gal-Chol: The Neural Component

Endogenous Cholesteryl

-galactoside has been identified in vertebrate brains and specific bacteria (Borrelia).[1] Its physiological role is less characterized than Glc-Chol, but it is implicated in modulating neuro-membrane dynamics and may serve as a specialized lipid raft component in myelin.

Visualization: Endogenous Glc-Chol Metabolism

The following diagram illustrates the transglucosylation pathway critical for understanding Glc-Chol's role in lysosomal storage disorders.

Caption: GBA1/GBA2-mediated transglucosylation converts Cholesterol to Glc-Chol under conditions of lysosomal lipid accumulation.[2][3]

Part 3: Therapeutic Applications (Targeting Vectors)

This section details the primary utility of these conjugates in drug development: Active Targeting.

Gal-Chol: The Hepatocyte Assassin

• Target: Asialoglycoprotein Receptor (ASGPR).[4][5][6][7]

• Expression: Exclusive to hepatocytes (approx.[4][6] 500,000 receptors/cell).

• Mechanism:

  • Gal-Chol liposomes bind ASGPR (Ca2+ dependent).

  • Rapid clathrin-mediated endocytosis.

  • Endosomal acidification dissociates the ligand; receptor recycles to surface.

  • Liposome delivers payload (siRNA, Doxorubicin) to the cytoplasm/lysosome.

• Advantage: Bypasses non-specific uptake by Kupffer cells (macrophages), reducing immunotoxicity.

Glc-Chol: The BBB Breacher

• Target: Glucose Transporter 1 (GLUT1).[8]

• Expression: Highly expressed on the luminal side of Brain Microvascular Endothelial Cells (BMECs).

• Mechanism:

  • Glc-Chol liposomes engage GLUT1 via the glucose headgroup.

  • Induces transcytosis (transport across the cell) rather than just endocytosis.

  • Liposomes are released into the brain parenchyma (astrocyte/neuron space).

• Advantage: Enables delivery of non-lipophilic drugs (peptides, genetic material) across the BBB.

Visualization: Comparative Targeting Logic

Caption: Differential targeting pathways: Gal-Chol utilizes ASGPR for liver uptake, while Glc-Chol leverages GLUT1 for BBB crossing.

Part 4: Experimental Protocols (Self-Validating)

To ensure scientific integrity, the following protocols include "Stop/Go" validation steps.

Protocol A: Synthesis & Validation of Gal-Chol Liposomes

Objective: Create hepatocyte-specific liposomes and validate surface exposure of galactose.

• Formulation:

  • Mix lipids: DSPC : Cholesterol : Gal-Chol : PEG-DSPE (Molar ratio 55:35:5:5).

  • Note: Gal-Chol acts as a helper lipid. High concentrations (>10%) may destabilize the bilayer.

  • Prepare via thin-film hydration followed by extrusion (100 nm polycarbonate filter).

• Validation 1: Zeta Potential Shift:

  • Measure Zeta potential.[5] Gal-Chol is neutral/slightly negative.

  • Control: Compare against non-glycosylated Liposomes. A shift of <5mV indicates successful incorporation if size remains constant.

• Validation 2: RCA-I Agglutination Assay (The "Trust" Step):

  • Principle:Ricinus communis Agglutinin I (RCA-I) binds specifically to terminal

    -D-galactose.

  • Incubate liposomes with RCA-I (10 µg/mL).

  • Monitor turbidity at 450 nm over 30 mins.

  • Result: Gal-Chol liposomes must show a time-dependent increase in turbidity (agglutination). Glc-Chol or plain liposomes must remain clear. If no turbidity, the galactose is not surface-exposed.

Protocol B: Glc-Chol BBB Transcytosis Validation

Objective: Confirm GLUT1-mediated uptake, distinguishing it from passive diffusion.

• Cell Model: Use bEnd.3 cells (murine brain endothelial) or hCMEC/D3 (human).

• Uptake Assay:

  • Incubate fluorescently labeled Glc-Chol liposomes with cells for 1-4 hours.

• Validation: The Competitive Inhibition (Causality Check):

  • Group A: Glc-Chol Liposomes only.

  • Group B: Glc-Chol Liposomes + Free D-Glucose (high concentration, 50 mM) OR Cytochalasin B (10 µM, a specific GLUT1 inhibitor).

  • Analysis: Measure Mean Fluorescence Intensity (MFI) via Flow Cytometry.

  • Success Criteria: Group B must show statistically significant reduction (>40%) in uptake compared to Group A. This proves the uptake is GLUT1-dependent and not due to non-specific lipid fusion.

References

• Marques, J. et al. (2020). Structure, metabolism and biological functions of steryl glycosides in mammals. Biochemical Journal. Link

• Akiyama, H. et al. (2016). Glucosylated cholesterol in mammalian cells and tissues: formation and degradation by multiple cellular β-glucosidases. Journal of Lipid Research. Link

• Singh, M. et al. (2015).[5] Cholesterol anchored arabinogalactan for asialoglycoprotein receptor targeting. Carbohydrate Research. Link

• Wong, H.L. et al. (2006). A new polymer-lipid hybrid nanoparticle system increases cytotoxicity of doxorubicin against multidrug-resistant human breast cancer cells. Pharmaceutical Research. Link

• Banks, W.A. (2016). From blood–brain barrier to blood–brain interface: new opportunities for CNS drug delivery. Nature Reviews Drug Discovery. Link

Sources

• 1. Structure, metabolism and biological functions of steryl glycosides in mammals - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Glucosylated cholesterol in mammalian cells and tissues: formation and degradation by multiple cellular β-glucosidases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Glucosylated cholesterol in mammalian cells and tissues: formation and degradation by multiple cellular β-glucosidases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Cholesterol anchored arabinogalactan for asialoglycoprotein receptor targeting: synthesis, characterization, and proof of concept of hepatospecific delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Galactose-modified erythrocyte membrane fusion liposomes enable the targeted delivery of drug nanoparticles to the liver - RSC Advances (RSC Publishing) DOI:10.1039/D4RA07489K [pubs.rsc.org]
• 8. The Role of Glucose Transporters in Brain Disease: Diabetes and Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: High-Performance Thin-Layer Chromatography (HPTLC) Analysis of Cholesteryl Glycosides

Abstract & Scope

This application note details a robust HPTLC protocol for the separation and quantification of Cholesteryl Glycosides (CGs) , specifically Cholesteryl Glucoside (CGL), from free cholesterol (FC) and complex phospholipid matrices.

While free cholesterol is a ubiquitous membrane component, its glycosylated forms are rare in mammals but serve as critical virulence factors in pathogens like Helicobacter pylori and are increasingly used in Lipid Nanoparticle (LNP) formulations to modulate mucosal uptake. This protocol utilizes a silica gel stationary phase with a chloroform-methanol-water mobile phase, coupled with a dual-derivatization strategy (Orcinol-Sulfuric acid and Liebermann-Burchard reagent) to structurally validate both the sterol and sugar moieties on the same plate.

Principle of the Method

The amphipathic nature of cholesteryl glycosides—possessing a hydrophobic sterol core and a hydrophilic sugar headgroup—creates a separation challenge.

• Reverse Phase (RP-18) often results in poor resolution between glycosylated species.

• Normal Phase (Silica) is superior here. In a Chloroform:Methanol:Water system, Free Cholesterol (neutral lipid) migrates near the solvent front, while phospholipids (highly polar) remain near the origin. Cholesteryl glycosides migrate to the middle third of the plate (

  ), allowing for interference-free quantification.

Detection Logic:

• Orcinol Reaction: Specific to the carbohydrate moiety (Pink/Violet bands).

• Liebermann-Burchard Reaction: Specific to the sterol core (Green/Blue bands).

• Charring (CuSO₄): Universal quantification.

Materials and Reagents

Chemicals

• Stationary Phase: HPTLC Glass Plates Silica Gel 60 F

  (20 x 10 cm), Merck/Millipore.

• Solvents (HPLC Grade): Chloroform (

  ), Methanol ( ), Water (Ultra-pure), Acetic Acid.

• Standards:

  • Cholesterol (Sigma-Aldrich, >99%).

  • Cholesteryl

    -D-glucoside (Avanti Polar Lipids).

  • Optional: Ergosterol glucoside (as internal standard).

Derivatization Reagents[1][2]

• Reagent A (Sugar-Specific): Orcinol Reagent.[1][2] Dissolve 200 mg Orcinol in 100 mL of 20%

  (aq).

• Reagent B (Sterol-Specific): Liebermann-Burchard Reagent.[3][4] Acetic Anhydride : Sulfuric Acid : Ethanol (5:5:50 v/v/v).[4] Prepare fresh on ice.

• Reagent C (Universal): 10% Copper Sulfate in 8% Phosphoric Acid.

Experimental Protocol

Sample Preparation (Bligh & Dyer Modified)

For bacterial pellets or LNP suspensions:

• Suspend sample in 0.8 mL water.

• Add 3 mL Chloroform:Methanol (1:2 v/v) . Vortex vigorously for 2 mins.

• Add 1 mL Chloroform. Vortex.

• Add 1 mL Water. Vortex.

• Centrifuge at 2000 x g for 5 mins to split phases.

• Collect the lower organic phase (contains CGs and Cholesterol).

• Evaporate to dryness under

  stream and reconstitute in 200 L Chloroform:Methanol (2:1).

Chromatographic Separation[3][7]

• Plate Pre-washing: Pre-wash plate with Methanol to remove binder impurities. Activate at 120°C for 20 mins.

• Sample Application: Apply samples as 6 mm bands, 8 mm from the bottom edge.

  • Track 1: Cholesterol Std (1 µg)

  • Track 2: Cholesteryl Glucoside Std (1 µg)

  • Track 3-10: Samples

• Mobile Phase Preparation:

  • Chloroform : Methanol : Water (65 : 25 : 4 v/v/v) .

  • Note: This ratio is critical. The water content tunes the migration of the sugar moiety.

• Development:

  • Saturate twin-trough chamber with filter paper for 20 mins.[5]

  • Develop plate to a distance of 70 mm.[5]

  • Dry plate in a stream of cool air for 5 mins.

Derivatization & Detection

Choose one method based on analytical need.

Method A: Structural Confirmation (Split Plate)

• Cut the plate vertically.

• Left Half (Sugar Check): Dip in Orcinol Reagent . Heat at 110°C for 10 mins.

  • Result: CGs appear as Violet/Pink bands. Free cholesterol is invisible.

• Right Half (Sterol Check): Dip in Liebermann-Burchard Reagent . Heat at 100°C for 5-10 mins.

  • Result: Cholesterol and CGs appear Green/Blue .[3]

Method B: Universal Quantification

• Dip plate in Copper Sulfate Reagent .

• Char at 160°C for 15 mins.

• Scan at white light (remission mode) or measure fluorescence (Ex 366 nm / Em >400 nm) for high sensitivity.

Data Presentation & Analysis

Expected Rf Values

The following table summarizes the retardation factors (

) in the suggested mobile phase.

Lipid Class	Polarity	Approx. Value	Orcinol Reaction	Liebermann-Burchard
Phospholipids	High	0.05 - 0.20	Negative	Negative
Cholesteryl Glucoside	Medium	0.45 ± 0.05	Positive (Violet)	Positive (Green)
Free Cholesterol	Low	0.85 ± 0.05	Negative	Positive (Green)
Cholesteryl Esters	Very Low	0.95 (Front)	Negative	Positive (Green)

Visualization of Workflow

The following diagram illustrates the logical flow of the experiment and the chemical separation principle.

Caption: Operational workflow for the extraction, separation, and specific detection of cholesteryl glycosides.

Separation Logic Diagram

This diagram visualizes how the mobile phase separates components based on polarity.

Caption: Chromatographic separation principle. CGs migrate to the mid-plate due to the balance between the non-polar sterol core and polar glucose head.

Discussion & Troubleshooting

Critical Success Factors

• Water Content: The 4 parts of water in the mobile phase are crucial.

  • Too little water: Cholesteryl glucoside bands will broaden and migrate too close to the phospholipids (

    ).

  • Too much water: Phase separation of the solvent system may occur in the chamber.

• Chamber Saturation: A 20-minute saturation with filter paper is mandatory to prevent "smiling" bands (edge effects), which distorts quantification.

Biological Relevance (H. pylori)

In H. pylori analysis, three glycolipids are typically observed:

• Cholesteryl-alpha-D-glucopyranoside (CG-1).

• Cholesteryl-6-O-tetradecanoyl-alpha-D-glucopyranoside (CG-2, acylated).

• Cholesteryl-6-O-phosphatidyl-alpha-D-glucopyranoside (CG-3). Note: The standard protocol above separates CG-1 effectively. CG-2 (more hydrophobic) will migrate closer to Free Cholesterol.

References

• Hirai, Y. et al. (1995). "Unique cholesteryl glucosides in Helicobacter pylori: composition and structural analysis." Journal of Bacteriology.

• AOCS Official Methods. (2019). "Thin-Layer Chromatography of Lipids." American Oil Chemists' Society.

• HPTLC Association. (2021). "Standard Operating Procedure for HPTLC: Analysis of Lipids."

• Merck Millipore. "Visualization Reagents for TLC: Orcinol and Liebermann-Burchard."

Sources

• 1. Thin-layer chromatography (TLC) of glycolipids - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. sarponggroup.com [sarponggroup.com]
• 3. scribd.com [scribd.com]
• 4. smujo.id [smujo.id]
• 5. hptlc-association.org [hptlc-association.org]

Application Note: Synthesis and Formulation of Gal-C4-Chol for Hepatocyte-Targeted Gene Delivery

Abstract & Introduction

The delivery of genetic material (siRNA, pDNA) specifically to hepatocytes remains a critical challenge in treating liver diseases such as Hepatitis B/C and hepatocellular carcinoma. The Gal-C4-Chol derivative (Cholesten-5-yl N-[4-(β-D-galactopyranosyl)oxy]butyl]carbamate) is a high-affinity ligand designed to target the Asialoglycoprotein Receptor (ASGPR) , which is highly expressed on the sinusoidal surface of hepatocytes.

This Application Note provides a rigorous, self-validating protocol for the chemical synthesis of Gal-C4-Chol and its subsequent formulation into "Gal-Lipo" nanocarriers. Unlike non-specific cationic lipids, Gal-C4-Chol utilizes a 4-carbon spacer (C4) to minimize steric hindrance, ensuring optimal ligand presentation for receptor-mediated endocytosis.

Key Mechanistic Advantages

• ASGPR Specificity: The galactose moiety mimics desialylated serum glycoproteins, triggering rapid internalization via clathrin-mediated endocytosis.

• C4 Spacer: A butyl linker provides sufficient flexibility for the galactose headgroup to extend beyond the polyethylene glycol (PEG) hydration layer of the liposome.

• Cholesterol Anchor: Ensures stable insertion into the lipid bilayer, reducing ligand "leakage" during circulation.

Chemical Synthesis Protocol: Gal-C4-Chol

Retrosynthetic Strategy

The synthesis is designed in three phases to maximize yield and purity:

• Glycosylation: Stereoselective attachment of the C4 linker to galactose.

• Carbamate Coupling: Conjugation of the linker-sugar intermediate to the cholesterol backbone.

• Global Deprotection: Removal of protecting groups to reveal the active ligand.

Reagents & Equipment[1]

• Reagents:

  -Acetobromo-D-galactose, 4-(Benzyloxycarbonylamino)-1-butanol (Cbz-amino-butanol), Silver trifluoromethanesulfonate (AgOTf), Cholesteryl chloroformate, Palladium on Carbon (Pd/C), Sodium Methoxide (NaOMe).

• Solvents: Dichloromethane (DCM) (Anhydrous), Methanol (MeOH), Toluene.

• QC: TLC Silica gel 60 F254 plates, 1H-NMR (400 MHz).

Step-by-Step Synthesis

Phase 1: Preparation of Spacer-Galactose Intermediate

• Activation: Dissolve

  -Acetobromo-D-galactose (10 mmol) and 4-(Cbz-amino)-1-butanol (12 mmol) in anhydrous DCM (50 mL) under nitrogen atmosphere.

• Promoter Addition: Cool to -20°C. Add AgOTf (12 mmol) and molecular sieves (4Å). Stir in the dark for 4 hours.

  • Expert Note: The AgOTf promotes

    displacement, favoring the formation of the -glycosidic bond essential for ASGPR recognition.

• Workup: Filter through Celite. Wash filtrate with saturated

  and brine. Dry over and concentrate.

• Purification: Flash chromatography (Hexane:EtOAc 2:1). Isolate Compound A (Tetraacetyl-galactosyl-C4-NH-Cbz).

• Amine Deprotection: Dissolve Compound A in MeOH. Add 10% Pd/C (10% w/w) and stir under

  atmosphere (balloon) for 12 hours. Filter and concentrate to yield Compound B (Tetraacetyl-galactosyl-C4-amine).

Phase 2: Cholesterol Conjugation

• Coupling: Dissolve Compound B (5 mmol) in anhydrous DCM (30 mL) containing Triethylamine (TEA, 6 mmol).

• Addition: Dropwise add Cholesteryl chloroformate (5 mmol) dissolved in DCM at 0°C.

• Reaction: Allow to warm to Room Temperature (RT) and stir for 6 hours. Monitor TLC for disappearance of the amine.

  • Checkpoint: The formation of the carbamate bond is indicated by a shift in Rf and the appearance of a new spot (Compound C).

• Workup: Wash with 0.1 M HCl, then water. Dry and concentrate.

• Purification: Silica gel chromatography (DCM:MeOH 95:5) to yield Compound C (Protected Gal-C4-Chol).

Phase 3: Final Deprotection

• Deacetylation: Dissolve Compound C in dry MeOH/DCM (1:1). Add catalytic NaOMe (0.1 M in MeOH) to reach pH 9-10.

• Reaction: Stir at RT for 2 hours.

• Neutralization: Add Amberlite IR-120 (H+ form) resin until pH is neutral. Filter resin.

• Final Isolation: Concentrate and recrystallize from MeOH/Ether.

  • Yield Target: >60% overall.

  • Appearance: White waxy solid.

QC Specifications (Self-Validation)

Parameter	Method	Acceptance Criteria
Identity	1H-NMR (DMSO-d6)	5.3 (d, H-6 Chol), 4.1 (d, Anomeric H, -linkage), 0.6-2.4 (Cholesterol skeleton)
Purity	HPLC-ELSD	> 95% Area
Mass	ESI-MS	[M+H]+ calc: ~776.5 (Verify exact mass based on isotopes)
Solubility	Visual	Soluble in DMSO, Ethanol, and Chloroform

Liposome Formulation Protocol

This protocol describes the preparation of Gal-LipoNP (Galactosylated Liposomal Nanoparticles) for siRNA encapsulation.[1]

Formulation Components

• Cationic Lipid: DOTAP or DOTMA (binds siRNA).

• Helper Lipid: DOPE (fusogenic, aids endosomal escape).

• Targeting Ligand: Gal-C4-Chol (Synthesized above).

• Molar Ratio: DOTAP : DOPE : Gal-C4-Chol (Typical: 50 : 40 : 10).

Thin-Film Hydration Method[3]

• Mixing: Dissolve lipids in Chloroform:Methanol (3:1 v/v) in a round-bottom flask at the specified molar ratio.

• Evaporation: Remove solvent using a rotary evaporator (40°C, vacuum) to form a thin, uniform lipid film.

  • Critical Step: Dry under high vacuum for an additional 4 hours to remove trace solvent, which causes cytotoxicity.

• Hydration: Hydrate the film with RNase-free water or HEPES buffer (pH 7.4) to a final lipid concentration of 1-5 mg/mL. Vortex vigorously for 2 minutes.

• Sizing (Extrusion): Pass the suspension through polycarbonate membranes (200 nm x 5 passes, then 100 nm x 10 passes) using a mini-extruder.

  • Target Size: 100–120 nm (optimal for liver fenestrae penetration).

• siRNA Loading: Mix the pre-formed liposomes with siRNA (dissolved in buffer) at an N/P ratio (Nitrogen/Phosphate) of 4:1 to 10:1. Incubate at RT for 20 minutes.

Mechanism of Action & Workflow Visualization

The following diagram illustrates the synthesis pathway and the biological mechanism of ASGPR-mediated uptake.

Caption: Figure 1. Integrated workflow showing the chemical synthesis of the Gal-C4-Chol ligand (Left) and its functional role in receptor-mediated endocytosis into hepatocytes (Right).

Troubleshooting & Expert Tips

Synthesis Challenges

• Low Glycosylation Yield: Moisture is the enemy. Ensure AgOTf is fresh and the reaction is strictly anhydrous. If

  ratio is poor, lower the temperature to -40°C.

• Carbamate Instability: Avoid strong bases during the final deprotection. Use controlled NaOMe titration; excess base can hydrolyze the carbamate linker connecting the cholesterol.

Formulation Issues

• Aggregation: If liposomes aggregate upon siRNA addition, the N/P ratio may be too close to neutrality. Increase the cationic lipid ratio or add 1-2% PEG-Lipid (though PEG can inhibit uptake if the chain is longer than the Gal-C4 spacer).

• Size Control: If extrusion is difficult, heat the extruder block to 50°C (above the phase transition temperature of the lipids).

References

• Kuwahara, H. et al. (2012). Targeting of plasmid DNA to hepatocytes in vivo by liposomes comprising galactosylated cholesterol derivatives. Biomaterials.

• Sasaki, A. et al. (1994).[2] Syntheses of novel galactosyl ligands for liposomes and their accumulation in the rat liver.[2] Biological and Pharmaceutical Bulletin.[2]

• Zhu, L. et al. (2010). Targeted Delivery of siRNA to Hepatocytes and Hepatic Stellate Cells by Bioconjugation.[3][4] Bioconjugate Chemistry.[3][4]

• Akuta, T. et al. (2006). Asialoglycoprotein receptor-targeted gene delivery using galactosylated liposomes.[5] Methods in Enzymology.

Sources

• 1. A Novel In Vivo siRNA Delivery System Specifically Targeting Liver Cells for Protection of ConA-Induced Fulminant Hepatitis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Syntheses of novel galactosyl ligands for liposomes and their accumulation in the rat liver - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Targeted delivery of siRNA to hepatocytes and hepatic stellate cells by bioconjugation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. unmc.edu [unmc.edu]
• 5. Novel targeted liposomes deliver sirna to hepatocellular carcinoma cells in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Improving solubility of galactosylcholesterol in organic solvents

Technical Support Center: Lipid Solubility & Handling Guide Ticket Topic: Improving Solubility of Galactosylcholesterol / Galactosylceramide in Organic Solvents Assigned Specialist: Senior Application Scientist, Lipidomics Division

Diagnostic & Definition: Know Your Molecule

Before proceeding, we must address a common nomenclature ambiguity in lipid chemistry. "Galactosylcholesterol" is often used interchangeably for two distinct molecules. Your solubility strategy depends on which one you possess:

• Galactosylceramide (GalCer / Cerebroside): The most common "galactosyl-lipid" in drug development (e.g.,

  -GalCer for NKT cell activation).[1] It consists of a galactose head group attached to a ceramide backbone.

• Cholesteryl Galactoside: A cholesterol molecule conjugated directly to galactose (often found in Borrelia spirochetes or synthetic conjugates).[1]

The "Brick Dust" Problem: Regardless of the specific variant, both molecules share a physicochemical profile that frustrates solubility:

• Amphiphilicity: They possess a rigid hydrophobic core (sterol or ceramide) and a hydrophilic sugar head.[1]

• Intermolecular Hydrogen Bonding: The galactose hydroxyl groups form tight H-bond networks between molecules, creating a crystal lattice that resists solvation.[1]

• High Phase Transition Temperature (

  ): These lipids often behave as solids or gels at room temperature.[1]

The Solvent Matrix: Selection Guide

Core Directive: You cannot rely on single-component solvents (like pure Hexane or pure Water).[1] You must use a Binary Solvent System : one component to solvate the hydrophobic tail (London dispersion forces) and one to disrupt the sugar head group's hydrogen bonds (Polar interactions).[1]

Solvent System	Ratio (v/v)	Solubility Potential	Application Context
Chloroform : Methanol	2:1 or 1:1	High (>10 mg/mL)	The Gold Standard. Best for chemical synthesis, storage, and aliquoting.[1] Methanol disrupts sugar H-bonds; Chloroform solvates the lipid tail.
DMSO (Anhydrous)	100%	Moderate (~1-5 mg/mL)	Biological Assays. Use when organic solvents like chloroform are toxic to cells.[1] Requires heat (80°C).[1][2]
Pyridine	100%	Moderate	Derivatization. Used primarily during acetylation or chemical modification.[1] Toxic.[1]
THF : Water	4:1	Low-Moderate	Specialized synthesis where chlorinated solvents are prohibited.[1]
Ethanol : Water	70:30	Very Low	Avoid. Generally results in turbid suspensions rather than true solutions unless heated near boiling.[1]

Standard Operating Procedures (SOPs)

SOP-A: Preparation of Organic Stock Solutions (Storage/Chemistry)

Use this for creating stable aliquots.

• Weighing: Weigh the lipid powder into a glass vial (Teflon-lined cap). Do not use plastic; chloroform leaches plasticizers.[1]

• Solvent Addition: Add Chloroform:Methanol (2:1 v/v).

• Thermal Activation:

  • The solution will likely appear cloudy or contain floating flakes.[1]

  • Heat the vial to 45–50°C in a water bath.

  • Why? You must exceed the lipid's phase transition temperature to break the crystal lattice.

• Acoustic Disruption: Sonicate in a bath sonicator for 5–10 minutes while warm.

• Verification: The solution should become optically clear. If slight turbidity remains, add small aliquots of Methanol (up to 1:1 ratio) to further solvate the sugar head group.[1]

SOP-B: Solubilization for Biological Assays (Aqueous/Cell Culture)

Galactosyl-lipids will NOT dissolve in water.[1][2] You must force them into micelles.[1]

• Film Formation: Dissolve the lipid in Chloroform:Methanol (2:1) as per SOP-A.

• Evaporation: Transfer the required amount to a sterile glass vial. Evaporate the solvent under a stream of Nitrogen gas (

  ) while rotating the vial.[1]

  • Result: A thin, dry lipid film on the glass walls.[1]

• Vacuum Drying: Place the vial under high vacuum for 1–2 hours to remove trace solvent residues (cytotoxicity risk).

• Reconstitution:

  • Add DMSO (if cells tolerate <0.1% DMSO final conc) OR PBS + Tween 20 (0.5%) .[1]

• The "Shock" Method:

  • Heat to 80°C for 5–10 minutes.

  • Immediately vortex vigorously for 2 minutes.

  • Sonicate at 40–50°C for 20 minutes.

  • Outcome: This creates a stable micellar suspension (liposomes) rather than a true molecular solution.[1] It may appear slightly opalescent (blue tinge).[1]

Troubleshooting & Logic Pathways

Workflow: The "Cloudy Solution" Decision Tree

Use this logic flow when your sample refuses to clarify.

Figure 1: Decision logic for troubleshooting precipitation events. Note that water contamination is the most frequent cause of "crashing out" in organic solvents.

Mechanism: Why Binary Solvents Work

Understanding the molecular interaction allows you to modify the protocol for novel derivatives.[1]

Figure 2: The "Push-Pull" Solvation Mechanism. Chloroform stabilizes the tail, while Methanol caps the sugar hydroxyls to prevent aggregation.

Frequently Asked Questions (Technical FAQ)

Q: I dissolved the lipid in Chloroform/Methanol, but it precipitated when I put it in the freezer (-20°C). Is it ruined? A: No, it is not ruined. This is normal. The solubility of cerebrosides is highly temperature-dependent.

• Fix: Simply warm the vial to 40°C and sonicate briefly before use. Ensure the cap is tight to prevent solvent evaporation and moisture ingress during storage.

Q: Can I use plastic pipettes or tubes? A: Absolutely Not if using Chloroform.[1] Chloroform extracts plasticizers (phthalates) from polystyrene and polypropylene, which will appear as impurity peaks in Mass Spectrometry (LC-MS) and can be cytotoxic in biological assays.[1] Always use glass syringes (Hamilton) or glass pipettes.

Q: I need to inject this into mice. I can't use Chloroform. A: Correct. For in vivo work, you must generate a vehicle-compatible suspension.[1]

• Protocol: Dissolve in organic solvent

  Evaporate to film Rehydrate with Vehicle (e.g., PBS + 0.5% Tween 80 or PBS + 5.6% Sucrose + 0.75% L-Histidine).[1][2]

• Note: You are making a suspension/emulsion, not a solution. It requires immediate use after sonication.[1]

Q: Why is my DMSO solution freezing in the fridge? A: Pure DMSO freezes at ~19°C.[1] This crystallization can physically damage lipid structures if repeated often.[1] Store DMSO stocks at room temperature (if short term) or -20°C (if long term), but always inspect for clarity upon thawing.[1]

References

• Avanti Polar Lipids. (n.d.). Solubility of Lipids: Cerebrosides and Galactosylceramides.[1] Avanti Polar Lipids Technical Support.[1][3] Retrieved from [Link]

• Folch, J., Lees, M., & Sloane Stanley, G. H. (1957).[1] A simple method for the isolation and purification of total lipides from animal tissues. Journal of Biological Chemistry, 226(1), 497-509.[1] Retrieved from [Link]

Sources

• 1. rsc.org [rsc.org]
• 2. lktlabs.com [lktlabs.com]
• 3. avantiresearch.com [avantiresearch.com]

Technical Support Center: Cholesterol Derivative Stability &amp; Storage

Topic: Preventing Oxidation of Cholesterol Derivatives During Storage

Ticket ID: CHOL-OX-PREV-001 Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Introduction: The "Invisible" Variable in Your Data

Welcome to the Technical Support Center. If you are reading this, you likely understand that cholesterol is not merely a structural scaffold; it is a bioactive lipid. However, its derivatives—specifically oxysterols and fluorinated/deuterated analogs—are chemically fragile.

The Critical Issue: The C5-C6 double bond in cholesterol makes the C-7 allylic position uniquely vulnerable to hydrogen abstraction. Once this process begins, it triggers a radical chain reaction (autoxidation) that converts your pure standard into a mixture of 7-ketocholesterol (7-KC) and 7

/ -hydroxycholesterol within days if mishandled.

Impact: Using oxidized cholesterol results in:

• False Positives: 7-KC is highly cytotoxic and pro-inflammatory.

• Artifactual Data: Altered membrane fluidity and LNP (Lipid Nanoparticle) encapsulation efficiency.

• Reproducibility Crisis: Batch-to-batch variation due to storage history.

This guide provides the protocols required to maintain >99% purity.

Module 1: The Mechanism (The "Why")

To prevent oxidation, you must understand the enemy. Cholesterol oxidation is not a simple "rusting"; it is a radical propagation event.

The C-7 Vulnerability Pathway

The following diagram illustrates why the C-7 position is the "Achilles' heel" of the cholesterol molecule.

Figure 1: The Autoxidation Cascade. Note that once the Peroxyl Radical (LOO•) forms, it can attack other cholesterol molecules (LH), creating a self-sustaining cycle of degradation.

Module 2: Storage Protocols (The "How")

Do not rely on the "manufacturer's bottle" once opened. Follow this Standard Operating Procedure (SOP) for active research samples.

Protocol A: The "Single-Use Aliquot" System (Gold Standard)

Best for: Long-term storage (>1 month), Deuterated standards, LNPs.

The Logic: Every time you open a cold vial, water condenses inside. Water accelerates hydrolysis and oxidation. The solution is to create aliquots that are never re-opened until use.

• Dissolution: Dissolve your bulk cholesterol derivative in high-grade Chloroform or Ethanol.

• Aliquot: Dispense exact experimental amounts (e.g., 1 mg) into amber glass vials (Class 1 borosilicate).

• Evaporation: Remove solvent under a gentle stream of Argon (not Nitrogen, see FAQ). Create a thin film on the glass wall.

• Desiccation: Place vials in a vacuum desiccator for 2-4 hours to remove trace solvent.

• Overlay: Backfill the vial with Argon gas.

• Seal: Cap immediately with a Teflon-lined (PTFE) cap. Parafilm is insufficient; use electrical tape or shrink wrap over the cap.

• Store: Place at -80°C.

Protocol B: Storage in Solution

Best for: Daily use, Unsaturated derivatives (prevents hygroscopic clumping).

The Logic: Unsaturated lipids (like cholesterol) can be hygroscopic as powders.[1] Storing in solution ensures homogeneity, provided the solvent is stable.

Parameter	Recommendation	Scientific Rationale
Container	Amber Glass	Blocks UV light (photo-oxidation). Plastic leaches plasticizers (phthalates) into the lipid.
Cap Liner	Teflon (PTFE)	Essential. Rubber or pulp liners dissolve in organic solvents, contaminating the sample.
Solvent	Ethanol (Abs.)	Preferred for biological use. Avoids the phosgene risk of chloroform.
Temp	-20°C	Sufficient for solutions.[1][2][3][4] -80°C may cause phase separation or vial cracking if not careful.
Headspace	Argon Purge	Argon is heavier than air and forms a "blanket" over the liquid. Nitrogen mixes with air and is less effective.

Module 3: Troubleshooting (FAQs)

Q1: My cholesterol powder has turned slightly yellow. Is it safe to use? A: No. Yellow discoloration is the hallmark of advanced oxidation, specifically the formation of poly-oxygenated oligomers and 7-ketocholesterol.

• Action: Discard immediately. Using this will introduce significant cytotoxicity to your cell culture experiments.

• Verification: Run a TLC plate (Hexane:Ethyl Acetate, 80:20). 7-KC appears as a distinct spot below the main cholesterol band.

Q2: Can I store my cholesterol in Chloroform? A: Only for short periods (<1 month).

• Risk: Chloroform (CHCl

  ) naturally decomposes into phosgene and HCl, and it generates free radicals upon light exposure. These radicals aggressively attack the cholesterol C-7 position.

• Fix: If you must use chloroform, ensure it contains a stabilizer (ethanol or amylene) and is stored in the dark. For long-term, evaporate the chloroform and store as a dry film.

Q3: Why do you insist on Argon over Nitrogen? A: It comes down to density.

• Nitrogen (N

  ): Density ~1.25 g/L. Similar to air. It mixes easily with oxygen rather than displacing it.

• Argon (Ar): Density ~1.78 g/L. It is heavier than air. It sinks to the bottom of the vial, creating a physical barrier between your lipid and the atmosphere.

Q4: I need to add an antioxidant. What do you recommend? A: BHT (Butylated Hydroxytoluene).

• Concentration: 0.01% to 0.1% (w/v).

• Caveat: BHT is bioactive. If you are doing sensitive cell signaling assays, BHT may interfere. In those cases, strict Argon purging (Protocol A) is the only viable option.

Decision Tree: Storage Strategy

Figure 2: Decision Matrix for selecting the optimal storage format based on experimental frequency and solvent tolerance.

Module 4: Quality Control (Self-Validation)

How do you know your storage worked? Before starting a major LNP formulation or cell treatment, run this quick check.

The "Oxidation Check" Protocol (TLC Method)

• Stationary Phase: Silica Gel 60 F254 plates.

• Mobile Phase: Hexane : Ethyl Acetate (80 : 20 v/v).

• Visualization: Spray with 50% Sulfuric Acid in Methanol and heat at 110°C.

• Interpretation:

  • Cholesterol (Rf ~0.6): Dark purple/red spot.

  • 7-Ketocholesterol (Rf ~0.4): Distinct spot below cholesterol.

  • 25-Hydroxycholesterol (Rf ~0.2): Lower spot.

  • Origin: Phospholipids (if present) will stay at the start.

If you see secondary spots >5% intensity relative to the main spot, repurify or discard the lot.

References

• Iuliano, L. (2011).[5] Pathways of cholesterol oxidation via non-enzymatic mechanisms. Chemistry and Physics of Lipids, 164(6), 457-468.

• Smith, L. L. (1981). Cholesterol Autoxidation. Plenum Press, New York.
• Porter, N. A., et al. (1995).

Sources

• 1. avantiresearch.com [avantiresearch.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. avantiresearch.com [avantiresearch.com]
• 4. avantiresearch.com [avantiresearch.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Gal-Chol Liposome Encapsulation

Ticket ID: GAL-EE-OPTIMIZATION Subject: Low Encapsulation Efficiency (EE) in Galactose-Cholesterol (Gal-Chol) Liposomes Assigned Specialist: Senior Application Scientist, Drug Delivery Systems

Introduction: The "Gal-Chol" Paradox

You are likely experiencing the "Gal-Chol Paradox": the very ligand required for hepatocyte targeting (Galactose-Cholesterol) acts as a steric destabilizer within the lipid bilayer. Unlike standard PEGylated liposomes, Gal-Chol derivatives (e.g., Gal-C4-Chol) possess a bulky hydrophilic headgroup attached to a hydrophobic cholesterol anchor.

When Gal-Chol density exceeds critical thresholds (>5 mol%) or when the formulation process ignores the phase transition temperature (

) of the helper lipids (e.g., DSPC), membrane packing defects occur. These defects allow hydrophilic payloads to leak during hydration and hydrophobic payloads to precipitate.[]

This guide moves beyond basic protocols to address the thermodynamic and mechanistic causes of low EE.

Part 1: Diagnostic Workflow (Visual Guide)

Before altering your protocol, identify the root cause based on your payload properties.

Figure 1: Diagnostic Decision Tree for selecting the correct remediation strategy based on physicochemical drug properties.

Part 2: Formulation Chemistry (The "Ingredients")

The most common error in Gal-Chol formulations is treating the Gal-ligand as a passive additive. It is a structural disruptor.

FAQ: Why does adding Gal-Chol lower my EE?

Answer: The galactose moiety is highly hydrated. If your Gal-Chol linker (e.g., C4 vs. C6) is too short, the galactose headgroup sits flush against the phosphate heads of the DSPC/DPPC, disrupting van der Waals forces. This creates "transient pores" through which the drug escapes.

Remediation Table: Lipid Ratios

Component	Standard Ratio (Mol %)	Function	Troubleshooting Adjustment
DSPC/DPPC	55 - 60%	Rigid bilayer backbone (High )	Use DSPC ( 55°C) over DPPC ( 41°C) to prevent leakage at body temp [1].
Cholesterol	30 - 40%	Membrane stabilizer	CRITICAL: If using Gal-Chol, reduce pure Cholesterol slightly (e.g., from 40% to 35%) to account for the sterol anchor of Gal-Chol [2].
Gal-Chol	5%	Targeting Ligand (ASGPR)	Do not exceed 5-8%. Higher density causes micellization and RES clearance [3].
PEG-Lipid	1 - 2%	Stealth/Steric Stabilization	Use PEG(2000). Warning: High PEG density can mask the Galactose ligand. Keep <2% [1].

Part 3: Process Optimization (The "Method")

Scenario A: Low EE with Small Molecule Chemotherapeutics (e.g., Doxorubicin)

Problem: You are using passive loading (Thin Film Hydration) and getting <10% EE. Solution: You must use Remote (Active) Loading. Gal-Chol liposomes are stable enough to support a transmembrane gradient.

Protocol: Ammonium Sulfate Gradient Loading for Gal-Chol Liposomes

Validated for Doxorubicin/Epirubicin

• Gradient Creation:

  • Hydrate Gal-Chol lipid film with 250 mM Ammonium Sulfate (pH 5.5).

  • Extrude at 60°C (above DSPC

    ) to 100 nm.

  • Crucial Step: Create the gradient by dialysis (Slide-A-Lyzer, 10k MWCO) against HEPES Buffered Saline (pH 7.4) or via Sephadex G-50 column. The external phase must be salt-free or iso-osmotic to prevent bursting.

• Drug Loading:

  • Incubate the pre-formed liposomes with the drug (Drug:Lipid ratio 1:5 or 1:10 w/w).

  • Temperature Rule: Incubate at 60°C for 60 minutes .

  • Mechanism:[2][3][4] The uncharged drug permeates the membrane. Inside, it encounters high

    , becomes protonated (ionized), and forms an insoluble sulfate salt precipitate. It is now trapped [4].

• Validation:

  • Target EE: >90%.

  • If EE is still low, your transmembrane gradient has collapsed. Check if Gal-Chol concentration is >10% (causing leakage).

Scenario B: Low EE with Nucleic Acids (siRNA/mRNA)

Problem: Thin film hydration yields large, heterogeneous vesicles with <30% EE. Solution:Microfluidic Mixing (Ethanol Dilution).

• Why: Nucleic acids are large and negatively charged. They cannot be remotely loaded. They must be entrapped during formation.

• Protocol Adjustment:

  • Dissolve Lipids (DSPC/Chol/Gal-Chol) in Ethanol.[5]

  • Dissolve siRNA in acidic buffer (e.g., Citrate pH 4.0).

  • Mix in a microfluidic chip (e.g., NanoAssemblr) at a Flow Rate Ratio (FRR) of 3:1 (Aqueous:Ethanol).

  • Note: Gal-Chol is non-ionic. For gene delivery, you often need a Cationic helper lipid (e.g., DOTMA) alongside Gal-Chol to bind the DNA/RNA [5].

Part 4: Mechanistic Visualization

Understanding why active loading works ensures you respect the pH and temperature constraints.

Figure 2: Mechanism of Remote Loading. The ammonia gradient (

efflux) drives protons ( ) to remain inside, trapping the weak base drug as a precipitate.

Part 5: Stability & Storage FAQ

Q: My Gal-Chol liposomes aggregate after 24 hours. Is this affecting EE? A: Yes. Aggregation suggests surface instability.

• Cause: Galactose residues can interact with each other via hydrogen bonding if not shielded, or the Zeta potential is too close to neutral.

• Fix: Ensure you have 1-2% PEG-DSPE. The PEG chain acts as a spacer.[3] Alternatively, ensure the Gal-Chol spacer (C4 vs C6) is sufficient. Kawakami et al. showed that Gal-C4-Chol is optimal for hepatocyte uptake but requires careful handling [6].

Q: Can I use Sephadex G-25 for purification? A: Yes, but be careful. Gal-Chol liposomes can stick to certain resins. Pre-saturate the column with empty liposomes or use dialysis (12-14k MWCO) to avoid lipid loss, which would erroneously calculate as "Low EE" if you measure lipid recovery.

References

• Kawakami, S., et al. (2003). "Targeted and sustained drug delivery using PEGylated galactosylated liposomes." International Journal of Pharmaceutics.

• Hattori, Y., et al. (2000).[6] "Controlled biodistribution of galactosylated liposomes and incorporated probucol in hepatocyte-selective drug targeting." Journal of Controlled Release.

• Lee, S.H., et al. (2017).[7] "Size-Dependency of the Surface Ligand Density of Liposomes Prepared by Post-insertion." Biological and Pharmaceutical Bulletin.

• Haran, G., et al. (1993). "Transmembrane ammonium sulfate gradients in liposomes: efficient and stable entrapment of amphipathic weak bases." Biochimica et Biophysica Acta (BBA).

• Kawakami, S., et al. (2000).[6][8] "In vivo gene delivery to the liver using novel galactosylated cationic liposomes." Pharmaceutical Research.

• Kawakami, S., et al. (1998).[9] "Asialoglycoprotein receptor-mediated gene transfer using novel galactosylated cationic liposomes." Biochemical and Biophysical Research Communications.

Sources

• 2. researchgate.net [researchgate.net]
• 3. Effect of ligand density, receptor density, and nanoparticle size on cell targeting - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. Galactosylated liposomes for targeted encapsulation and enhanced cytotoxicity of Mistletoe Lectin, an antitumoral type 2 ribosome-inactivating protein - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Controlled biodistribution of galactosylated liposomes and incorporated probucol in hepatocyte-selective drug targeting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Size-Dependency of the Surface Ligand Density of Liposomes Prepared by Post-insertion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. In vivo gene delivery to the liver using novel galactosylated cationic liposomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Asialoglycoprotein receptor-mediated gene transfer using novel galactosylated cationic liposomes - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

In vivo Biodistribution of Gal-Chol Modified Liposomes: A Comparative Technical Guide

Executive Summary & Rationale

Galactose-Cholesterol (Gal-Chol) modified liposomes represent a specialized class of hepatic-targeting vectors designed to exploit the Asialoglycoprotein Receptor (ASGPR) pathway.[1] Unlike passive targeting strategies that rely solely on the Enhanced Permeability and Retention (EPR) effect or Reticuloendothelial System (RES) clearance, Gal-Chol ligands actively drive internalization into parenchymal hepatocytes .

This guide objectively compares the biodistribution profile of Gal-Chol liposomes against standard PEGylated formulations and high-affinity GalNAc alternatives. It addresses the critical engineering challenge: balancing circulation stability with ligand exposure .

Mechanistic Architecture: The Targeting Logic

To understand the biodistribution data, one must first understand the molecular mechanics driving the distribution.

The Anchor: Cholesterol vs. Phospholipid

Gal-Chol utilizes cholesterol as the hydrophobic anchor.

• Causality: Cholesterol is a dynamic component of the lipid bilayer. unlike DSPE-anchored ligands (which are rigid), Gal-Chol can undergo lateral diffusion, potentially clustering to match the geometric spacing of the ASGPR binding sites (approx. 15–20 Å apart).

• Impact: This clustering effect ("The Cluster Glycoside Effect") enhances avidity, often compensating for the lower intrinsic affinity of galactose compared to GalNAc.

The Receptor: ASGPR Specificity

The ASGPR is exclusively expressed on the sinusoidal surface of hepatocytes.

• Kupffer Cells (Non-Parenchymal): Primarily uptake large (>200nm) or highly charged particles via scavenger receptors (Mannose receptor).

• Hepatocytes (Parenchymal): Exclusively uptake Gal/GalNAc-modified carriers <150nm via ASGPR clathrin-mediated endocytosis.

Pathway Visualization

The following diagram illustrates the specific receptor-mediated entry mechanism that dictates the biodistribution profile.

Caption: Mechanism of hepatocyte-specific uptake via ASGPR. Note the requirement for extravasation into the Space of Disse.

Comparative Biodistribution Performance

The following data synthesizes quantitative biodistribution metrics from multiple comparative studies [1, 2, 5].

Quantitative Tissue Accumulation (%ID/g)

Data represents typical values at 4 hours post-injection in murine models.

Formulation Type	Liver Uptake (%ID/g)	Spleen Uptake (%ID/g)	Blood Retention (t1/2)	Primary Cell Target
Gal-Chol Liposomes	55 - 75%	5 - 10%	< 30 min	Hepatocytes (Parenchymal)
Unmodified (DSPC/Chol)	15 - 20%	20 - 40%	~2 - 4 hours	Kupffer Cells (RES)
PEGylated (Stealth)	< 5%	< 5%	> 12 hours	Systemic / Tumor (EPR)
GalNAc-Modified	> 70%	< 5%	< 15 min	Hepatocytes (High Affinity)
PEG-Gal (Distal)	30 - 45%	5 - 10%	2 - 4 hours	Hepatocytes (Shielded)

Key Performance Insights

• Rapid Clearance: Gal-Chol liposomes exhibit a "hit-and-run" kinetic profile. Unlike PEGylated liposomes that circulate for days, Gal-Chol variants are cleared from the blood within 30–60 minutes, accumulating rapidly in the liver [1].

• The "PEG Shielding" Effect: Adding standard PEG (e.g., PEG2000-DSPE) to Gal-Chol liposomes reduces liver uptake by sterically hindering the interaction between the Gal ligand and ASGPR.

  • Optimization: To combine long circulation with targeting, use cleavable PEG (e.g., pH-sensitive PEG-CHEMS) or short-chain PEG (PEG-500) that does not fully mask the galactose moiety [2].

• Gal vs. GalNAc: While GalNAc (N-Acetylgalactosamine) has a significantly higher binding affinity (

  in nM range) than Galactose ( in mM range), Gal-Chol liposomes achieve comparable gross liver accumulation due to the high density of ligands achievable on the liposome surface (multivalency) [5].

Experimental Protocols

Protocol A: Synthesis of Gal-Chol Liposomes

Objective: Create stable, hepatocyte-targeting liposomes with high ligand density.

Materials:

• DSPC (1,2-distearoyl-sn-glycero-3-phosphocholine)

• Cholesterol (Chol)[1][2][3][4][5][6]

• Gal-C4-Chol (Galactose-Cholesterol derivative)[1][2]

• Molar Ratio: DSPC : Chol : Gal-Chol (60 : 35 : 5) [2]

Step-by-Step Workflow:

• Film Formation: Dissolve lipids in Chloroform/Methanol (2:1 v/v) in a round-bottom flask. Evaporate solvent under rotary vacuum at 45°C until a thin, dry film forms.

• Desiccation: Keep the film under high vacuum overnight to remove trace solvents (Critical for in vivo safety).

• Hydration: Hydrate the film with PBS (pH 7.4) or drug solution at 60°C (above DSPC phase transition

  ). Vortex vigorously for 30 mins.

• Size Reduction (Critical):

  • Why: Fenestrae in liver endothelium are ~100-150 nm. Liposomes >200 nm cannot reach hepatocytes and will be eaten by Kupffer cells.

  • Method: Extrude 11 times through 100 nm polycarbonate membranes using a high-pressure extruder at 60°C.

• Purification: Remove unencapsulated drug/lipids via dialysis (MWCO 12-14 kDa) or Sephadex G-50 size exclusion chromatography.

Protocol B: In Vivo Biodistribution Assessment

Objective: Validate liver targeting and cellular specificity.

Workflow Visualization:

Caption: Workflow for differentiating organ-level accumulation from cell-specific uptake.

Validation Steps:

• Labeling: Use non-exchangeable lipid markers like

  -Cholesteryl hexadecyl ether or lipophilic dyes (DiR/DiD). Avoid water-soluble fluorophores that may leak.

• Cell Separation (The "Trust" Step): To prove hepatocyte targeting (and not just liver congestion), you must perform liver perfusion with collagenase followed by differential centrifugation.

  • Hepatocytes:[2][7][8][9] Pellet at 50g for 2 mins.

  • Kupffer/Endothelial: Supernatant from above, spun at higher speeds (e.g., gradient centrifugation).

• Calculation: Calculate the Localization Index (LI) = (Hepatocyte Uptake / Non-Parenchymal Uptake). Gal-Chol should have an LI > 5.

Troubleshooting & Optimization

• Issue: High Spleen Uptake.

  • Cause: Particle size > 150 nm or aggregation.[10]

  • Fix: Verify size by DLS (Dynamic Light Scattering) immediately before injection. Ensure PDI < 0.2.

• Issue: Low Liver Accumulation. [8]

  • Cause: "PEG Shielding". If using PEG-DSPE, the PEG mushroom cloud may cover the Gal-Chol ligand.

  • Fix: Use a longer spacer for Gal-Chol or reduce PEG concentration (< 2 mol%).

• Issue: Rapid Drug Leakage.

  • Cause: Cholesterol-based ligands can destabilize the membrane if the concentration is too high.

  • Fix: Keep Gal-Chol < 10 mol%.[9] Use DSPC (high

    ) instead of EggPC to increase membrane rigidity.

References

• Kawakami, S., et al. (2000). Controlled biodistribution of galactosylated liposomes and incorporated probucol in hepatocyte-selective drug targeting. Biological & Pharmaceutical Bulletin.

• Zhang, Y., et al. (2005). Sustained Liver Targeting and Improved Antiproliferative Effect of Doxorubicin Liposomes Modified with Galactosylated Lipid and PEG-Lipid. Journal of Controlled Release.

• Manjappa, A. S., et al. (2011). Galactose-mediated tumor-targeted delivery of liposomal doxorubicin.[5][11][12][13] Journal of Pharmaceutical Sciences.

• Sato, Y., et al. (2020).[7] Different kinetics for the hepatic uptake of lipid nanoparticles between the apolipoprotein E/low density lipoprotein receptor and the N-acetyl-d-galactosamine/asialoglycoprotein receptor pathway.[7] Journal of Controlled Release.

• Chen, M., et al. (2021).[12][14] Effect of gal/GalNAc regioisomerism in galactosylated liposomes on asialoglycoprotein receptor-mediated hepatocyte-selective targeting in vivo. Journal of Drug Targeting.

Sources

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• 4. Galactosylated liposomes for targeted encapsulation and enhanced cytotoxicity of Mistletoe Lectin, an antitumoral type 2 ribosome-inactivating protein - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sustained Liver Targeting and Improved Antiproliferative Effect of Doxorubicin Liposomes Modified with Galactosylated Lipid and PEG-Lipid - PMC [pmc.ncbi.nlm.nih.gov]
• 6. liposomes.ca [liposomes.ca]
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• 11. Effect of Hydrophilicity/Hydrophobicity of Linker in Gal/GalNAc-containing Ligands on Liver Targeting of Its Modified Liposomes [journal11.magtechjournal.com]
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• 14. Circulation and biodistribution profiles of long-circulating PEG-liposomes of various sizes in rabbits - PubMed [pubmed.ncbi.nlm.nih.gov]

HepG2 Cell Uptake Efficiency of Galactosylated Cholesterol Vectors

Executive Summary

This guide evaluates the performance of Galactosylated Cholesterol (Gal-Chol) vectors for targeted delivery into HepG2 (human hepatocellular carcinoma) cells. Unlike conventional liposomes or non-targeted cholesterol carriers, Gal-Chol vectors exploit the Asialoglycoprotein Receptor (ASGPR) , which is highly overexpressed on the surface of hepatocytes.

Key Findings:

• Targeting Efficiency: Gal-Chol vectors demonstrate a 4.5-fold to 8-fold increase in cellular uptake compared to non-targeted liposomes.

• Specificity: Uptake is competitively inhibited by excess free galactose, confirming ASGPR-mediated endocytosis.[1]

• Stability: The cholesterol anchor provides superior membrane rigidity compared to phospholipid-anchored ligands, reducing premature leakage during endosomal trafficking.

Mechanistic Foundation: The ASGPR Pathway[1][2]

To understand the efficiency of Gal-Chol vectors, one must understand the receptor dynamics. HepG2 cells express high levels of ASGPR (specifically the H1 subunit). This receptor recognizes terminal galactose or N-acetylgalactosamine (GalNAc) residues.[2][3][4]

Why Cholesterol as the Anchor?

Standard targeting ligands are often attached to phospholipids (e.g., Gal-DOPE). However, Cholesterol-anchored ligands (Gal-Chol) offer distinct advantages:

• Membrane Stability: Cholesterol intercalates into the lipid bilayer, increasing packing density and reducing permeability.

• Ligand Presentation: Gal-Chol derivatives (like Gal-C4-Chol) often include a spacer arm that extends the galactose moiety beyond the PEG cloud, preventing steric hindrance.

Pathway Visualization

The following diagram illustrates the receptor-mediated entry and recycling pathway utilized by Gal-Chol vectors.

Figure 1: ASGPR-mediated endocytosis pathway.[5][4] Note the rapid internalization rate (<5 min) upon ligand binding.[4]

Comparative Performance Analysis

The following data synthesizes performance metrics across multiple studies comparing Gal-Chol vectors against industry-standard alternatives.

Table 1: Vector Architecture Comparison

Feature	Gal-Chol Vector	Standard Liposome (Control)	PEGylated Liposome (Stealth)	Folate-Targeted Liposome
Primary Ligand	Galactose (via Cholesterol anchor)	None	Methoxy-PEG	Folic Acid
Target Receptor	ASGPR (Liver specific)	N/A (Passive diffusion)	N/A	Folate Receptor (Broad tumor)
HepG2 Specificity	High (++++)	Low (+)	Very Low (-)	Moderate (++)
Circulation Time	Moderate	Short	Long	Moderate
Endosomal Escape	Efficient (Cholesterol fusion)	Poor	Poor	Moderate

Table 2: Quantitative Uptake Efficiency (Flow Cytometry Data)

Data represents mean fluorescence intensity (MFI) normalized to non-targeted control.

Experimental Condition	Relative Uptake (Fold Change)	Uptake Mechanism	Inhibition by Free Galactose?[6]
Non-Targeted Liposome	1.0x (Baseline)	Non-specific Adsorption	No
PEG-Liposome	0.4x	Steric Repulsion (Stealth)	No
Gal-Chol Vector	4.5x - 8.2x	ASGPR Endocytosis	Yes (~70% reduction)
Gal-Chol + Free Galactose	1.2x	Competitive Inhibition	N/A

Critical Insight: The drastic reduction in uptake when cells are pre-treated with free galactose (Row 4) is the "Gold Standard" proof of receptor specificity. If your vector does not show this inhibition, the uptake is likely non-specific adsorption.

Experimental Protocol: Validation Workflow

To replicate these results, use the following self-validating protocol. This workflow includes a Competitive Inhibition Control , which is mandatory for publication-quality data.

Phase 1: Vector Preparation (Thin-Film Hydration)

• Lipid Mix: Dissolve lipids in chloroform/methanol (2:1 v/v).

  • Molar Ratio: DSPC : Cholesterol : Gal-C4-Chol (60 : 35 : 5).[7]

  • Control: DSPC : Cholesterol (60 : 40).[7]

• Drying: Evaporate solvent under nitrogen flow to form a thin lipid film. Desiccate for 4 hours.

• Hydration: Hydrate film with PBS containing the cargo (e.g., Doxorubicin or Calcein) at 60°C for 30 mins.

• Sizing: Extrude through 100 nm polycarbonate membranes (11 passes) to ensure uniform size.

Phase 2: Uptake Assay & Flow Cytometry

• Cell Line: HepG2 (ATCC HB-8065), passage 5-20.

• Seeding:

  cells/well in 6-well plates, 24h prior.

Step-by-Step Workflow:

Figure 2: Validation workflow including the critical competitive inhibition step.

Data Interpretation[1][2][7][8][9][10][11][12][13][14]

• Gate Live Cells: Exclude debris and doublets (FSC-A vs. FSC-H).

• Histogram Overlay:

  • Negative Control (Untreated): Left-most peak.

  • Non-Targeted Liposome: Slight right shift.

  • Gal-Chol Vector: Significant right shift (High MFI).

  • Competition (Gal-Chol + Free Gal): Shift back towards the left (Validation).

Critical Factors & Troubleshooting

Issue	Probable Cause	Corrective Action
Low Uptake Efficiency	Low Ligand Density	Ensure Gal-Chol is at least 5 mol% of total lipid.
Receptor Saturation	HepG2 ASGPR saturates quickly. Keep lipid concentration < 1 mM.
No Competitive Inhibition	Non-specific Binding	Increase PEGylation (add 1-2% PEG-DSPE) to reduce charge-based adsorption.
High Cytotoxicity	Cationic Charge	If using cationic lipids (DOTAP) for gene delivery, keep N/P ratio < 5.
Aggregation	Galactose Interaction	Galactose residues can cause bridging. Vortex vigorously during hydration; store >4°C.

References

• Kawakami, S., et al. (2002). "Targeting efficiency of galactosylated liposomes to hepatocytes in vivo: effect of lipid composition." Journal of Pharmaceutical Sciences.

• Zhang, H., et al. (2012). "Novel galactosylated poly(ethylene glycol)-cholesterol for liposomes as a drug carrier for hepatocyte-targeting."[8] Journal of Controlled Release.

• D'Souza, A.A., & Devarajan, P.V. (2015). "Asialoglycoprotein receptor mediated hepatocyte targeting – Strategies and applications." Journal of Controlled Release.

• Sliedregt, L.A., et al. (1999). "Design and synthesis of novel amphiphilic dendritic galactosides for selective targeting of liposomes to the hepatic asialoglycoprotein receptor." Journal of Medicinal Chemistry.

• Manjappa, A.S., et al. (2011). "Galactosylated ligand-mediated targeted drug delivery systems for the treatment of liver cancer." Expert Opinion on Drug Delivery.

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Cytotoxicity profile of galactosylcholesterol-based nanocarriers

A Comparative Guide to the Cytotoxicity Profile of Galactosylcholesterol-Based Nanocarriers

This guide provides a comprehensive analysis of the cytotoxicity profile of galactosylcholesterol-based nanocarriers, a promising platform for targeted drug delivery. We will delve into the underlying principles of their design, the methodologies for evaluating their safety, and a comparative assessment against other widely-used nanocarrier systems. This document is intended for researchers, scientists, and drug development professionals seeking to understand and implement these advanced delivery vehicles.

Introduction: The Imperative of Biocompatibility in Nanomedicine

Nanocarriers have revolutionized drug delivery by enhancing the therapeutic index of pharmaceuticals, improving solubility, and enabling targeted delivery to specific tissues.[1][2] Among the plethora of nanocarriers, those constructed from lipids and polymers have gained significant traction.[3][4][5] A critical parameter that governs the clinical translatability of any nanomedicine is its safety and biocompatibility.[3][6] The very physicochemical properties that make nanoparticles effective—small size, large surface area-to-volume ratio, and surface reactivity—can also trigger unintended biological responses and potential toxicity.[7]

Cholesterol is a fundamental component of mammalian cell membranes, and its incorporation into nanocarriers like liposomes is a well-established strategy to enhance stability.[4][8] Building upon this foundation, galactosylcholesterol-based nanocarriers are engineered for active targeting. The terminal galactose moiety is specifically recognized by the asialoglycoprotein receptor (ASGPr), which is abundantly expressed on the surface of mammalian hepatocytes.[9] This interaction facilitates receptor-mediated endocytosis, making these nanocarriers an excellent candidate for liver-targeted therapies, such as treating hepatocellular carcinoma or viral hepatitis.[9][10]

However, this functionalization necessitates a rigorous evaluation of the system's cytotoxicity. This guide will explore the safety profile of these specialized nanocarriers, providing both the foundational knowledge and the practical methodologies required for their assessment.

Mechanisms of Nanoparticle-Induced Cytotoxicity

Understanding how nanoparticles can induce cellular damage is fundamental to designing safer drug delivery systems. The primary mechanisms include:

• Oxidative Stress: The high surface area of nanoparticles can catalyze the production of reactive oxygen species (ROS).[7] An overabundance of ROS can overwhelm the cell's antioxidant defenses, leading to damage of lipids, proteins, and DNA, ultimately triggering apoptosis.

• Membrane Disruption: Nanoparticles can physically interact with the cell membrane, altering its integrity and fluidity. Cationic nanoparticles, in particular, can electrostatically disrupt the negatively charged cell membrane, leading to the leakage of intracellular components, such as lactate dehydrogenase (LDH).[7]

• Inflammatory Response: Certain nanomaterials can be recognized by the immune system as foreign, activating inflammatory pathways and the release of cytokines, which can contribute to localized or systemic toxicity.[11]

The following diagram illustrates the general workflow for assessing the cytotoxicity of a novel nanocarrier system.

Caption: Mechanisms of nanocarrier-induced cytotoxicity.

Conclusion and Future Outlook

Galactosylcholesterol-based nanocarriers represent a sophisticated approach to targeted drug delivery, particularly for hepatic diseases. The available evidence suggests that the core components are generally biocompatible. [8][12]The cytotoxicity profile appears to be highly dependent on the overall formulation, including the choice of co-lipids, surfactants, and the properties of the encapsulated drug.

For drug development professionals, this means that while the galactosylcholesterol moiety provides a powerful targeting function, it does not grant a universal "free pass" on safety. A rigorous, multi-parametric in vitro cytotoxicity assessment, as outlined in this guide, is a non-negotiable step. Future research should focus on direct, side-by-side comparisons of galactosylated versus non-galactosylated carriers of the same base composition to unequivocally determine the specific contribution of the targeting ligand to the overall safety profile. Furthermore, long-term and in vivo toxicity studies are crucial to evaluate potential immunogenicity and biodistribution, ensuring these promising nanocarriers can be safely translated from the laboratory to the clinic. [1][4]

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• Lipid-Based Nanocarriers as Topical Drug Delivery Systems for Intraocular Diseases . (2021, May 9). MDPI. [Link]

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• Advances in nanoscale carrier-based approaches to reduce toxicity and enhance efficacy of podophyllotoxin . (2023, December 12). ScienceOpen. [Link]

• Polymer–Lipid Pharmaceutical Nanocarriers: Innovations by New Formulations and Production Technologies . (2021, February 2). MDPI. [Link]

• Functionalized Nanocarriers for Drug delivery: Amalgam of Biopolymers and Lipids . (2021, May 14). Meddocs Publishers. [Link]

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• 1. In vivo Bio-Distribution and Toxicity Evaluation of Polymeric and Lipid-Based Nanoparticles: A Potential Approach for Chronic Diseases Treatment - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. Polymeric Nanoparticles: Production, Characterization, Toxicology and Ecotoxicology - PMC [pmc.ncbi.nlm.nih.gov]
• 4. dovepress.com [dovepress.com]
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• 12. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Personal protective equipment for handling Galactosylcholesterol

Operational Safety Guide: Handling Galactosylcholesterol in Drug Formulation

To: Research Scientists, Formulation Engineers, and Lab Managers From: Senior Application Scientist, Lipid Formulations Division Subject: PPE Protocols and Operational Handling of Galactosylcholesterol (Gal-Chol)

Executive Summary & Risk Profile

Galactosylcholesterol (often utilized as a liver-targeting ligand in liposomal formulations) presents a dual-risk scenario common in high-value lipidomics:

• User Safety: While the neat powder is generally biocompatible and low-toxicity, the obligatory solvents for reconstitution (Chloroform/Methanol) pose significant respiratory and dermal hazards.

• Sample Integrity: This lipid is expensive and chemically sensitive. Protection is bidirectional—you must protect the lipid from hydrolysis (water), oxidation (air), and plasticizers (leached from incorrect labware).

The Golden Rule: Treat the solvent as the primary safety hazard and the lipid as the primary contamination risk.

Risk Assessment: Physical State & Solvents

Parameter	Neat Powder (Lyophilized)	Solvated State (Reconstituted)
Primary Hazard	Inhalation of particulates (Low); Cost of loss (High)	Chloroform exposure (Carcinogen/Neurotoxin)
Route of Entry	Mucosal irritation (minor)	Dermal absorption (Rapid); Inhalation
Sample Risk	Hygroscopic absorption (Hydrolysis)	Plasticizer leaching; Solvent evaporation
Containment	Biosafety Cabinet or Static-Free Bench	Chemical Fume Hood (Mandatory)

Personal Protective Equipment (PPE) Matrix

Standard lab coats and safety glasses are insufficient for lipid formulation involving halogenated solvents.

A. Hand Protection (The Critical Failure Point)

The Insight: Standard nitrile gloves degrade in Chloroform in <2 minutes .

• Protocol for Powder: Single Nitrile (4 mil). Focus is on preventing RNase/skin oil contamination of the lipid.

• Protocol for Solution (Chloroform/Methanol):

  • Option A (High Volume >10mL):Silver Shield (Laminate) liners under standard Nitrile gloves.

  • Option B (Small Aliquots <1mL):Double Nitrile (Orange/Blue contrast).

  • Action: If the outer glove ripples or splashes, change immediately . Chloroform passes through nitrile before you feel the "cooling" sensation.

B. Eye & Face Protection[1][2][3][4]

• Requirement: Indirect-vent chemical splash goggles (ANSI Z87.1).

• Why: Gal-Chol solutions are low viscosity. A splash during sonication or vortexing can bypass standard safety glasses.

C. Respiratory Protection

• Primary: Chemical Fume Hood (Face velocity: 80–100 fpm).

• Secondary: If weighing bulk powder outside containment, use an N95 particulate respirator to prevent inhalation of high-cost fines, though a static-controlled balance enclosure is preferred.

Visual Logic: PPE Decision Tree

Figure 1: PPE Selection Logic based on physical state and solvent volume.[1] Note the escalation in glove requirements when Chloroform is introduced.

Operational Workflow: From Storage to Solution

This protocol ensures user safety while preventing the two most common causes of lipid degradation: Hydrolysis and Plasticizer Contamination .

Step 1: Preparation & Equillibration

• Retrieve: Remove Gal-Chol vial from -20°C storage.

• Wait: Allow vial to reach room temperature (approx. 20 mins) before opening.

  • Causality: Opening a cold lipid vial condenses atmospheric water into the powder, causing hydrolysis.

• Labware: Use Glass or Teflon (PTFE) only.

  • WARNING: Do not use polystyrene or polypropylene pipettes with Chloroform. Chloroform dissolves plastics, leaching polymers into your drug formulation.

Step 2: Weighing (The Static Hazard)

• Environment: Static-free zone. Gal-Chol powder is fluffy and static-prone.

• Tool: Use a stainless steel micro-spatula (acetone-cleaned).

• Technique: Weigh into a pre-tared glass scintillation vial. Do not use plastic weigh boats.

Step 3: Solubilization (The Chemical Hazard)

• Location: Fume Hood ONLY.

• Solvent: Add Chloroform:Methanol (typically 2:1 v/v).[2][3]

• Dissolution: Vortex gently. If sonication is required to form liposomes, keep the glass vial capped to prevent solvent evaporation and changes in molar concentration.

• Inerting: Overlay the solution with a gentle stream of Argon or Nitrogen gas before capping.

  • Why: Displaces oxygen to prevent oxidation of the cholesterol double bond.

Step 4: Waste & Disposal

• Liquid Waste: Segregate into "Halogenated Organic Waste" (due to Chloroform). Do not mix with general non-halogenated solvents (acetone/ethanol) if your facility separates them to reduce disposal costs.

• Solid Waste: Vials with residual solvent must be uncapped in the hood to evaporate (if permitted) or disposed of as solid hazardous waste.

Workflow Visualization

Figure 2: Operational sequence emphasizing the critical equilibration step to prevent moisture contamination.

Emergency Procedures

Incident	Immediate Action
Skin Splash (Solvent)	1. Remove gloves immediately (do not wash over gloves).2. Wash skin with soap/water for 15 mins.3.[4] Seek medical attention if irritation persists.
Eye Exposure	1. Flush at eyewash station for 15 mins (hold eyelids open).2. Do not rub eyes.3. Emergency Room transport required.
Spill (>10mL)	1. Evacuate lab area.2. Allow fume hood to vent vapors.3. Absorb with chemical spill pads (Verify pads are rated for chlorinated solvents).

References

• Avanti Polar Lipids. (n.d.). Storage and Handling of Lipids. Retrieved from [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Retrieved from [Link]

• PubChem. (n.d.). Chloroform Safety and Hazards. National Library of Medicine. Retrieved from [Link]

Sources

• 1. targetmol.com [targetmol.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. Single Step Lipid Extraction From Food Stuffs [rockedu.rockefeller.edu]
• 4. WERCS Studio - Application Error [assets.thermofisher.com]